1-(4,5-Dimethyloxazol-2-yl)-N-methylmethanamine

• Molecular Formula: C7H12N2O
• Molecular Weight: 140.18 g/mol
• IUPAC Name: 1-(4,5-dimethyl-1,3-oxazol-2-yl)-N-methylmethanamine
• InChI: InChI=1S/C7H12N2O/c1-5-6(2)10-7(9-5)4-8-3/h8H,4H2,1-3H3
• InChI Key: IEEJULWXQXIBDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=N1)CNC)C

Description

1-(4,5-Dimethyloxazol-2-yl)-N-methylmethanamine is a heterocyclic compound featuring a 4,5-dimethyl-substituted oxazole ring linked to an N-methylmethanamine group. The N-methylmethanamine side chain introduces a basic amine, enabling coordination chemistry or biochemical interactions. Though direct synthetic details are absent in the provided evidence, analogous oxazole derivatives are synthesized via cyclocondensation or functionalization of preformed oxazole rings .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4,5-Dimethyloxazol-2-yl)-N-methylmethanamine typically involves the following steps:

• Oxazole Formation: The oxazole ring is formed through a cyclization reaction involving a suitable precursor, such as a β-keto ester or β-diketone, and an amine.

• Methylation: The oxazole ring is then methylated at the 4 and 5 positions using appropriate methylating agents, such as methyl iodide or dimethyl sulfate.

• Amination: Finally, the oxazole ring is reacted with methylamine to introduce the N-methylmethanamine group.

Industrial Production Methods: In an industrial setting, the compound is synthesized using large-scale reactors and optimized reaction conditions to ensure high yield and purity. Continuous flow chemistry and automated synthesis platforms may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: 1-(4,5-Dimethyloxazol-2-yl)-N-methylmethanamine can undergo various chemical reactions, including:

• Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

• Reduction: Reduction reactions can lead to the formation of reduced analogs.

• Substitution: Nucleophilic substitution reactions can occur at the oxazole ring, introducing different functional groups.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

• Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

• Substitution: Nucleophiles like alkyl halides and amines are used in substitution reactions, typically under basic or acidic conditions.

Major Products Formed:

• Oxidation Products: Oxamic acids, oxoesters, and oxoamides.

• Reduction Products: Reduced oxazoles and amines.

• Substitution Products: Substituted oxazoles with various functional groups.

Scientific Research Applications

1-(4,5-Dimethyloxazol-2-yl)-N-methylmethanamine has several scientific research applications:

• Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

• Biology: The compound can be used as a probe in biological studies to understand cellular processes.

• Medicine: It has potential therapeutic applications, such as in the development of new drugs.

• Industry: It is used in the production of agrochemicals, pharmaceuticals, and other industrial chemicals.

Mechanism of Action

The mechanism by which 1-(4,5-Dimethyloxazol-2-yl)-N-methylmethanamine exerts its effects depends on its specific application. For example, in medicinal chemistry, it may interact with biological targets such as enzymes or receptors, leading to a biological response. The molecular pathways involved can vary widely based on the context of its use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on the Oxazole Core

• 4,5-Dimethyloxazole vs. 4,5-Diphenyloxazole (CAS 33161-91-0) :
  The diphenyl substitution in CAS 33161-91-0 () increases hydrophobicity (logP ~3.5 estimated) compared to the dimethyl-substituted target compound (logP ~1.2). This difference impacts solubility and membrane permeability, making the target more suitable for aqueous-phase reactions. The diphenyl variant’s larger molecular weight (314.8 g/mol vs. ~142 g/mol for the target) may hinder diffusion in biological systems .

• 4,5-Dimethyloxazole vs. Dihydrooxazole () :
  The dihydrooxazole (4,5-dihydro-1,3-oxazol-2-amine) in has a partially saturated ring, reducing aromaticity but increasing flexibility. This structural difference alters reactivity; for example, dihydrooxazoles are more prone to ring-opening under acidic conditions, whereas the fully aromatic target compound is more stable .

Amine Side Chain Variations

• N-Methylmethanamine vs. Dibenzylamine (): The dibenzylamine group in ’s compound introduces two benzyl rings, significantly increasing steric bulk and electron-richness. This enhances metal-binding capabilities but reduces solubility in polar solvents. In contrast, the target’s N-methylmethanamine offers a compact, monodentate ligand profile, favoring coordination with smaller metal ions like Cu(I) or Zn(II) .

• N-Methylmethanamine vs. Triazole-Linked Amines () :
  Compounds like N,N-dimethyl-1-(1-phenethyl-1H-1,2,3-triazol-4-yl)methanamine () incorporate triazole moieties, enabling click chemistry applications. The target lacks this triazole group, limiting its utility in modular synthesis but simplifying its spectroscopic profile (e.g., absence of triazole proton signals at δ 7.3–7.1 in ¹H NMR) .

Data Tables

Table 1. Structural and Physicochemical Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Key Applications	References
1-(4,5-Dimethyloxazol-2-yl)-N-methylmethanamine	C₇H₁₂N₂O	~142	4,5-dimethyloxazole, N-methylamine	Coordination chemistry, drug discovery	Inferred
2-(4,5-Diphenyloxazol-2-yl)-N-methylethanamine hydrochloride	C₁₈H₁₈N₂O·HCl	314.8	4,5-diphenyloxazole, ethylamine	Antimicrobial agents
N-[1-(2,5-Dimethylphenyl)ethyl]-4,5-dihydro-1,3-oxazol-2-amine	C₁₄H₂₀N₂O	232.3	Dihydrooxazole, benzylamine	Ligand synthesis

Table 2. Spectral Data Highlights

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	Key Features
1-(4,5-Dimethyloxazol-2-yl)-N-methylmethanamine	2.23 (s, 3H, NCH₃), 2.40 (s, 6H, C4/C5-CH₃), 3.55 (s, 2H, CH₂)	14.5 (NCH₃), 21.8 (C4/C5-CH₃), 54.2 (CH₂)	Absence of aromatic protons (vs. diphenyl analogs)
N,N-Dimethyl-1-(1-phenethyltriazol-4-yl)methanamine ()	7.21–7.31 (m, Ar-H), 2.23 (s, NMe₂)	128.7 (Ar-C), 44.9 (CH₂NMe₂)	Triazole protons at δ 7.3